Cas no 881057-14-3 (2-tert-Butyl-4-iodo-phenylamine)

2-tert-Butyl-4-iodo-phenylamine structure
881057-14-3 structure
Product Name:2-tert-Butyl-4-iodo-phenylamine
CAS No:881057-14-3
MF:C10H14IN
MW:275.129334926605
MDL:MFCD27931331
CID:2194180
Update Time:2023-12-05

2-tert-Butyl-4-iodo-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Tert-butyl-4-iodoaniline
    • 2-(1,1-Dimethylethyl)-4-iodobenzenamine (ACI)
    • 2-tert-Butyl-4-iodo-phenylamine
    • MDL： MFCD27931331
    • Inchi： 1S/C10H14IN/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6H,12H2,1-3H3
    • InChI Key： CLQKQJQWOHPTSF-UHFFFAOYSA-N
    • SMILES： IC1C=C(C(C)(C)C)C(N)=CC=1

2-tert-Butyl-4-iodo-phenylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC13533-10g
2-(tert-butyl)-4-iodoaniline
 881057-14-3 95%
10g
 $1200 2023-09-07
abcr
AB482898-1 g
2-(t-Butyl)-4-iodoaniline; .
 881057-14-3
1g
 €532.90 2023-04-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC13533-5g
2-(tert-butyl)-4-iodoaniline
 881057-14-3 95
5g
 $580 2021-05-11
eNovation Chemicals LLC
Y0997023-5g
2-(tert-butyl)-4-iodoaniline
 881057-14-3 95%
5g
 $885 2024-08-02
TRC
B816480-50mg
2-tert-Butyl-4-iodo-phenylamine
 881057-14-3
50mg
 $ 70.00 2022-06-06
TRC
B816480-100mg
2-tert-Butyl-4-iodo-phenylamine
 881057-14-3
100mg
 $ 95.00 2022-06-06
TRC
B816480-500mg
2-tert-Butyl-4-iodo-phenylamine
 881057-14-3
500mg
 $ 365.00 2022-06-06
abcr
AB482898-1g
2-(t-Butyl)-4-iodoaniline; .
 881057-14-3
1g
 €532.90 2025-04-15
Ambeed
A593305-1g
2-(tert-Butyl)-4-iodoaniline
 881057-14-3 97%
1g
 $507.0 2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1745200-1g
2-(tert-Butyl)-4-iodoaniline
 881057-14-3 98%
1g
 ￥4753.00 2024-04-27

2-tert-Butyl-4-iodo-phenylamine Production Method

Production Method 1

6310-21-0 6310-21-0
881057-14-3 881057-14-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Solvents: Water ;  6 h, 0 °C → rt
Reference
Living Polymerization of Bulky Aryl Isocyanide with Arylrhodium Complexes
Onitsuka, Kiyotaka; Yamamoto, Mari; Mori, Tomoko; Takei, Fumie; Takahashi, Shigetoshi, Organometallics, 2006, 25(5), 1270-1278

Production Method 2

6310-21-0 6310-21-0
881057-14-3 881057-14-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Solvents: Water ;  0 °C; 0 °C → rt; 6 h, rt
Reference
Highly Atroposelective Synthesis of Arylpyrroles by Catalytic Asymmetric Paal-Knorr Reaction
Zhang, Lei; Zhang, Jian; Ma, Ji; Cheng, Dao-Juan; Tan, Bin, Journal of the American Chemical Society, 2017, 139(5), 1714-1717

Production Method 3

6310-21-0 6310-21-0
881057-14-3 881057-14-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Solvents: Water ;  rt
Reference
Synthesis and characterization of polyimides from 4,4'-(3-(tert-butyl)-4-aminophenoxy)diphenyl ether
Li, Congyan; Yi, Lang; Xu, Shuting; Wu, Xiuming; Huang, Wei; et al, Journal of Polymer Research, 2016, 24(1), 1-9

Production Method 4

6310-21-0 6310-21-0
881057-14-3 881057-14-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Solvents: Water ;  5 min, 0 °C; 12 h, rt
Reference
Synthesis and characterization of soluble polyimides containing tert-butyl, ether linkages and bisphenol A units
Li, Cong-yan; Yi, Lang; Xu, Shu-ting; Huang, Wei; Yan, De-yue, Gaofenzi Xuebao, 2016, (7), 938-945

Production Method 5

6310-21-0 6310-21-0
881057-14-3 881057-14-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine ;  cooled; 6 h, rt
Reference
A process for preparing 3,3'-di-tert-butylbenzidine
, China, , ,

Production Method 6

6310-21-0 6310-21-0
881057-14-3 881057-14-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Solvents: Water ;  rt → 0 °C; 0 °C; 0 °C → rt; 6 h, rt
Reference
Enantioselective Synthesis of Axially Chiral N-Aryl-3-methyleneisoindolin-1-ones
Liu, Min; Huang, Min; Li, Wenzhe; Yan, Yingkun; Li, Min; et al, Asian Journal of Organic Chemistry, 2022, 11(8),

Production Method 7

6310-21-0 6310-21-0
881057-14-3 881057-14-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Solvents: Water ;  0 °C → rt; 12 h, rt
Reference
Soluble aromatic polyimides with high glass transition temperature from benzidine containing tert-butyl groups
Yi, Lang; Li, Congyan; Huang, Wei; Yan, Deyue, Journal of Polymer Research, 2014, 21(11), 1-10

Production Method 8

6310-21-0 6310-21-0
881057-14-3 881057-14-3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Solvents: Water ;  0 °C; 4 h, 0 °C
Reference
N-Heterocyclic Carbene Control over Multiple Stereogenicities: Atroposelective Synthesis of Axially Chiral Phthalimides
Barday, Manuel; Rodrigues, Jessica; Bouillac, Pierre; Rodriguez, Jean; Amatore, Muriel; et al, Advanced Synthesis & Catalysis, 2023, 365(2), 148-155

2-tert-Butyl-4-iodo-phenylamine Raw materials

2-tert-Butyl-4-iodo-phenylamine Preparation Products

2-tert-Butyl-4-iodo-phenylamine Related Literature

881057-14-3 (2-tert-Butyl-4-iodo-phenylamine) Related Products

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